8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione
CAS No.: 885272-29-7
Cat. No.: VC18370564
Molecular Formula: C10H5ClN2O2S
Molecular Weight: 252.68 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 885272-29-7 |
|---|---|
| Molecular Formula | C10H5ClN2O2S |
| Molecular Weight | 252.68 g/mol |
| IUPAC Name | 8-chloro-[1,2]thiazolo[5,4-b]quinolizine-3,4-dione |
| Standard InChI | InChI=1S/C10H5ClN2O2S/c11-5-1-2-13-6(3-5)4-7-8(10(13)15)9(14)12-16-7/h1-4H,(H,12,14) |
| Standard InChI Key | MMAAAXPWHGCXHO-UHFFFAOYSA-N |
| Canonical SMILES | C1=CN2C(=CC3=C(C2=O)C(=O)NS3)C=C1Cl |
Introduction
8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione is a complex organic compound with a molecular formula of C10H5ClN2O2S and a molecular weight of 252.68 g/mol. It belongs to the isothiazoloquinolizine class of compounds, which have been studied for their potential biological activities.
Basic Information
| Property | Description |
|---|---|
| CAS Number | 885272-29-7 |
| Molecular Formula | C10H5ClN2O2S |
| Molecular Weight | 252.68 g/mol |
| Synonyms | 8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione, 8-Chloro-4H-isothiazolo[5,4-b]quinolizine-3,4(2H)-dione |
Suppliers and Availability
This compound is available from several suppliers worldwide, including companies in the United States and China. For instance, Milestone PharmTech LLC in the United States and Dayang Chem (Hangzhou) Co., Ltd in China are known suppliers . Additionally, Parchem offers this compound as part of their specialty chemical portfolio .
Suppliers Information
| Supplier | Location | Contact Information |
|---|---|---|
| Milestone PharmTech LLC | United States | Tel: 732 579 8201 |
| Dayang Chem (Hangzhou) Co., Ltd | China | Available through Echemi platform |
| Parchem | Global | Tel: (914) 654-6800, Email: INFO@PARCHEM.COM |
Biological Activity and Research Findings
Isothiazoloquinolines, including related compounds to 8-Chloro-2H-isothiazolo[5,4-B]quinolizine-3,4-dione, have been studied for their antimicrobial properties. These compounds are known to exhibit potent antibacterial, antiprotozoal, and antifungal activities. They act as inhibitors of bacterial DNA synthesis and replication, making them potential candidates for treating microbial infections .
Antimicrobial Activity
| Compound Class | Activity | Target Organisms |
|---|---|---|
| Isothiazoloquinolines | Antibacterial, Antiprotozoal, Antifungal | Bacteria (e.g., E. coli, Staphylococcus), Protozoa (e.g., Chlamydia) |
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